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Compound of Interest

Compound Name:
N-Methyl-N-

(trimethylsilyl)acetamide

Cat. No.: B1585609 Get Quote

This document provides essential safety and logistical information for the proper disposal of N-
Methyl-N-(trimethylsilyl)acetamide (CAS No. 7449-74-3). The procedures outlined are

designed to ensure the safety of laboratory personnel and compliance with environmental

regulations. All waste must be handled as hazardous waste.

Essential Safety Information
N-Methyl-N-(trimethylsilyl)acetamide is a flammable and moisture-sensitive liquid that

requires careful handling.[1] It is classified as a flammable liquid and vapor and can cause

severe skin burns and eye damage.[2][3] The substance reacts violently with water and must

be kept away from moisture and incompatible materials.

Quantitative Data Summary

Property Value Source

Flash Point 48 °C (118.4 °F) [1]

Density 0.832 g/mL at 20 °C (68 °F)

Boiling Point 71 - 73 °C at 47 hPa

Personal Protective Equipment (PPE)
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Before handling N-Methyl-N-(trimethylsilyl)acetamide waste, all personnel must wear the

appropriate personal protective equipment.

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

Skin Protection: Wear flame-retardant antistatic protective clothing and chemically resistant

gloves (e.g., nitrile rubber).[2]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[1] If exposure limits may be exceeded, use a NIOSH/MSHA approved respirator.[4]

Step-by-Step Disposal Protocol
Disposal of N-Methyl-N-(trimethylsilyl)acetamide must be conducted in accordance with

local, state, and federal regulations.[3] Never discharge this chemical into the sewer system.[3]

[5]

Step 1: Waste Collection

Segregation: Collect waste N-Methyl-N-(trimethylsilyl)acetamide in its original container or

a designated, compatible waste container. Do not mix with other waste streams, particularly

aqueous waste, acids, or oxidizing agents.[5][6]

Container: Use a sturdy, leak-proof container that is clearly labeled.[7] The container must be

kept tightly closed except when adding waste to prevent the escape of vapors and contact

with moisture.[1][4][6] Do not fill containers beyond 90% of their capacity.[6]

Step 2: Labeling

Hazardous Waste Label: Clearly label the waste container with a "Hazardous Waste" tag.[5]

Contents: The label must accurately identify the contents as "Waste N-Methyl-N-
(trimethylsilyl)acetamide" and list any other components if it is a mixture.[5]

Step 3: Temporary Storage

Location: Store the sealed waste container in a designated, well-ventilated hazardous waste

storage area.[4]
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Conditions: The storage area must be cool, dry, and away from sources of heat, sparks, or

open flames.[1][4] Store under an inert atmosphere if possible.[4] Use secondary

containment to prevent spills.[7]

Step 4: Final Disposal

Professional Disposal: Arrange for pickup and disposal through your institution's

Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal

contractor.[3][7] Provide them with the safety data sheet and a full description of the waste.

Spill and Emergency Procedures
Small Spills:

Evacuate non-essential personnel and ensure adequate ventilation.[4][8]

Eliminate all ignition sources (e.g., open flames, sparks).[4] Use non-sparking tools and

explosion-proof equipment.[1][4]

Wearing appropriate PPE, contain the spill.

Absorb the spill with an inert, non-combustible material such as sand, diatomaceous earth,

or a universal binding agent.[8]

Carefully sweep or shovel the absorbed material into a suitable, sealable container for

disposal.[3]

Label the container as hazardous waste and follow the disposal protocol outlined in Section

3.0.

Large Spills or Fire:

In case of a large spill or fire, evacuate the area immediately.

Activate the nearest fire alarm and contact emergency services.

For fires, use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguishers.[8]

Do not use a direct stream of water, as the material reacts violently with it.[8]
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Waste Generation:
N-Methyl-N-(trimethylsilyl)acetamide

Assess Waste Type

Small Spill or Contaminated Debris

Spill

Bulk Liquid Waste or Unused Product

Bulk

1. Absorb with inert material
(e.g., sand, Chemizorb®)

1. Transfer to a designated,
compatible hazardous waste container.

2. Collect in a sealed, compatible
container using non-sparking tools.

3. Label Container:
'Hazardous Waste' with full chemical name.

4. Store in a cool, dry, ventilated area
away from ignition sources and water.

5. Contact EHS or licensed contractor
for waste pickup.

6. Final Disposal:
Via approved hazardous waste facility.

Click to download full resolution via product page

Caption: Disposal workflow for N-Methyl-N-(trimethylsilyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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